Cas no 1435-76-3 (Phenol, 2,6-dimethyl-4-[(2-nitrophenyl)azo]-)

Phenol, 2,6-dimethyl-4-[(2-nitrophenyl)azo]- structure
1435-76-3 structure
Product Name:Phenol, 2,6-dimethyl-4-[(2-nitrophenyl)azo]-
CAS No:1435-76-3
MF:C14H13N3O3
MW:271.271322965622
CID:95784
PubChem ID:136229497
Update Time:2025-04-18

Phenol, 2,6-dimethyl-4-[(2-nitrophenyl)azo]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,6-dimethyl-4-[(2-nitrophenyl)azo]-
    • 2,6-dimethyl-4-[(2-nitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one
    • 2,6-Dimethyl-4-[2-(2-nitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one
    • 1435-76-3
    • DTXSID30777016
    • Inchi: 1S/C14H13N3O3/c1-9-7-11(8-10(2)14(9)18)15-16-12-5-3-4-6-13(12)17(19)20/h3-8,18H,1-2H3/b16-15+
    • InChI Key: ZYQCHLHJVNROJN-FOCLMDBBSA-N
    • SMILES: OC1C(C)=CC(=CC=1C)/N=N/C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 271.09569129g/mol
  • Monoisotopic Mass: 271.09569129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 90.8Ų
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